Cas no 113270-99-8 ((3S)-Hydrangenol 8-O-glucoside pentaacetate)

(3S)-Hydrangenol 8-O-glucoside pentaacetate is a chemically modified derivative of hydrangenol, featuring a glucose moiety acetylated at all five hydroxyl groups. This modification enhances the compound's stability and solubility in organic solvents, making it suitable for synthetic and analytical applications. The pentaacetate group protects the sugar unit, allowing selective deprotection for further functionalization. The (3S)-configuration ensures stereochemical precision, which is critical for studies involving chiral interactions or bioactive compound synthesis. This compound serves as a valuable intermediate in glycoside chemistry, particularly for investigating hydrangenol's pharmacological properties or developing prodrugs. Its well-defined structure facilitates reproducibility in research, supporting mechanistic and structure-activity relationship studies.
(3S)-Hydrangenol 8-O-glucoside pentaacetate structure
113270-99-8 structure
Product Name:(3S)-Hydrangenol 8-O-glucoside pentaacetate
CAS No:113270-99-8
MF:C31H32O14
MW:628.577390670776
CID:837113
PubChem ID:13962967
Update Time:2025-06-15

(3S)-Hydrangenol 8-O-glucoside pentaacetate Chemical and Physical Properties

Names and Identifiers

    • (3S)-Hydrangenol 8-O-glucoside pentaacetate
    • (3S)-Hydrangenol 8-O-glucoside p
    • (3S)-HYDRANGENOL 8-OGLUCOSIDEPENTAACETATE
    • [ "" ]
    • (3S)-Hydrangel 8-O-glucoside pentaacetate
    • AKOS032948192
    • [(2R,3R,4S,5R,6S)-3,4,5-TRIS(ACETYLOXY)-6-{[(3S)-3-[4-(ACETYLOXY)PHENYL]-1-OXO-3,4-DIHYDRO-2-BENZOPYRAN-8-YL]OXY}OXAN-2-YL]METHYL ACETATE
    • 113270-99-8
    • FS-10157
    • [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-[[(3S)-3-(4-acetyloxyphenyl)-1-oxo-3,4-dihydroisochromen-8-yl]oxy]oxan-2-yl]methyl acetate
    • F92860
    • Inchi: 1S/C31H32O14/c1-15(32)38-14-25-27(40-17(3)34)28(41-18(4)35)29(42-19(5)36)31(45-25)44-23-8-6-7-21-13-24(43-30(37)26(21)23)20-9-11-22(12-10-20)39-16(2)33/h6-12,24-25,27-29,31H,13-14H2,1-5H3/t24-,25+,27+,28-,29+,31+/m0/s1
    • InChI Key: AVJCERHUOKLBBK-JFSLVGESSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC1C=CC=C2C[C@@H](C3C=CC(=CC=3)OC(C)=O)OC(C=12)=O

Computed Properties

  • Exact Mass: 628.17900
  • Monoisotopic Mass: 628.17920569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 14
  • Complexity: 1110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 176Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 731.6±60.0 °C at 760 mmHg
  • Flash Point: 303.4±32.9 °C
  • PSA: 176.26000
  • LogP: 2.52800
  • Vapor Pressure: 0.0±2.4 mmHg at 25°C

(3S)-Hydrangenol 8-O-glucoside pentaacetate Security Information

(3S)-Hydrangenol 8-O-glucoside pentaacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S10500-5mg
4-{(3S)-1-Oxo-8-[(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)oxy]- 3,4-dihydro-1H-isochromen-3-yl}phenyl acetate
113270-99-8
5mg
¥4418.0 2021-09-08
TargetMol Chemicals
TN2993-5 mg
(3S)-Hydrangenol 8-O-glucoside pentaacetate
113270-99-8 98%
5mg
¥ 4,280 2023-07-11
TargetMol Chemicals
TN2993-1 mL * 10 mM (in DMSO)
(3S)-Hydrangenol 8-O-glucoside pentaacetate
113270-99-8 98%
1 mL * 10 mM (in DMSO)
¥ 6,500 2023-07-11
TargetMol Chemicals
TN2993-5mg
(3S)-Hydrangenol 8-O-glucoside pentaacetate
113270-99-8
5mg
¥ 4280 2024-07-20
TargetMol Chemicals
TN2993-1 ml * 10 mm
(3S)-Hydrangenol 8-O-glucoside pentaacetate
113270-99-8
1 ml * 10 mm
¥ 6500 2024-07-20

Additional information on (3S)-Hydrangenol 8-O-glucoside pentaacetate

Exploring the Unique Properties and Applications of (3S)-Hydrangenol 8-O-glucoside pentaacetate (CAS No. 113270-99-8)

In the realm of natural product chemistry, (3S)-Hydrangenol 8-O-glucoside pentaacetate (CAS No. 113270-99-8) stands out as a fascinating compound with significant potential in various scientific and industrial applications. This derivative of hydrangenol, a well-known bioactive phytochemical, has garnered attention for its unique structural features and promising biological activities. Researchers and industry professionals alike are increasingly interested in this compound, particularly in the context of natural product derivatives, glycoside chemistry, and acetylated compounds.

The molecular structure of (3S)-Hydrangenol 8-O-glucoside pentaacetate combines the core hydrangenol scaffold with a glucose moiety that has been fully acetylated. This modification significantly alters the compound's physicochemical properties, including its solubility, stability, and bioavailability. In recent years, there has been growing interest in such acetylated glycosides due to their enhanced membrane permeability compared to their non-acetylated counterparts. This makes CAS No. 113270-99-8 particularly relevant in pharmaceutical research where improved drug delivery is a constant pursuit.

One of the most searched topics related to this compound revolves around its potential health benefits. While research is ongoing, preliminary studies suggest that derivatives like (3S)-Hydrangenol 8-O-glucoside pentaacetate may exhibit interesting biological activities. The hydrangenol backbone is known to possess antioxidant properties, and the acetylated glucoside modification might enhance these effects. This aligns with current consumer trends favoring natural antioxidants and plant-derived bioactive compounds in nutraceutical formulations.

From a synthetic chemistry perspective, the preparation of (3S)-Hydrangenol 8-O-glucoside pentaacetate involves interesting challenges that make it a valuable subject for methodological studies. The stereospecificity at the 3-position (indicated by the (3S) designation) requires careful control during synthesis, while the pentaacetylation of the glucose moiety presents opportunities to explore selective protection strategies. These aspects make CAS No. 113270-99-8 a compelling case study in carbohydrate chemistry and stereoselective synthesis.

The compound's potential applications extend beyond pharmaceuticals. In the cosmetics industry, there's growing interest in plant-derived active ingredients that can offer both functional benefits and natural appeal. (3S)-Hydrangenol 8-O-glucoside pentaacetate, with its hydrangenol core known for potential skin-beneficial properties, might find use in advanced cosmetic formulations. This connects with the current market demand for clean beauty products and science-backed botanicals.

Analytical characterization of (3S)-Hydrangenol 8-O-glucoside pentaacetate presents its own set of interesting challenges and opportunities. The compound's structure, featuring multiple acetyl groups and a glycosidic bond, requires sophisticated analytical techniques for complete characterization. This aspect makes it relevant to discussions about advanced analytical methods in natural product chemistry and quality control of complex organic molecules.

In the context of sustainability and green chemistry, there's increasing interest in developing efficient synthetic routes to compounds like (3S)-Hydrangenol 8-O-glucoside pentaacetate. Researchers are exploring biocatalytic methods and green solvents for the preparation of such derivatives, responding to the pharmaceutical industry's push toward more sustainable practices. This positions CAS No. 113270-99-8 as a relevant example in discussions about green chemistry applications in natural product modification.

The stability profile of (3S)-Hydrangenol 8-O-glucoside pentaacetate is another area of practical importance. The acetyl groups may influence the compound's stability under various conditions, making it an interesting subject for pharmaceutical formulation studies. Understanding these stability characteristics is crucial for potential applications in drug development or functional ingredient formulations.

As interest in personalized medicine grows, compounds like (3S)-Hydrangenol 8-O-glucoside pentaacetate gain additional relevance. The ability to modify natural products through methods like glycosylation and acetylation allows for the creation of compound libraries with tailored properties. This approach aligns with current trends in drug discovery and precision medicine, where structural modifications can optimize pharmacokinetic profiles for specific applications.

Looking forward, research on (3S)-Hydrangenol 8-O-glucoside pentaacetate (CAS No. 113270-99-8) will likely focus on several key areas: elucidating its biological activities, optimizing synthetic approaches, and exploring practical applications. The compound serves as an excellent example of how structural modification of natural products can lead to derivatives with potentially valuable properties, bridging the gap between traditional phytochemistry and modern pharmaceutical science.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited